Cas no 77934-87-3 (2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)-)

• Product Name: 2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)-
• CAS No: 77934-87-3
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 551107
• PubChem ID: 20057208
• Update Time: 2025-04-19

2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)-
• (2R)-2-[(5R)-5-methyl-2-propan-2-ylcyclohexyl]oxy-2H-furan-5-one
• (4R,1R',2'S,5'R)-(+)-4-menthyloxy-2-butenolide
• (5R)-5-[[(1R,2S,5R)-5-Methyl-2-(1-methylethyl)cyclohexyl]oxy]-2(5H)-furanone
• (R)-(-)-5-[(1R,2S,5R)-Menthyloxy]-2(5H)-furanone
• (R)-5-[(1R)-MENTHYLOXY]-2(5H)-FURANONE
• 2(5H)-Furanone,5-[[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, [1R-[1a(R*),2b,5a]]-
• AG-H-12632
• CTK5E5208
• SureCN7000455
• (5R)-5-{[(5R)-5-Methyl-2-(propan-2-yl)cyclohexyl]oxy}furan-2(5H)-one
• URWJVUPZIGIVFZ-MLCFOIATSA-N
• SCHEMBL7000455
• (R)-5-((1R)-menthyloxy)-2(5H)-furanone
• 77934-87-3
• DTXSID20601977

• Inchi： 1S/C14H22O3/c1-9(2)11-5-4-10(3)8-12(11)16-14-7-6-13(15)17-14/h6-7,9-12,14H,4-5,8H2,1-3H3/t10-,11?,12?,14-/m1/s1
• InChI Key： URWJVUPZIGIVFZ-MLCFOIATSA-N
• SMILES： O([C@H]1C=CC(=O)O1)C1C[C@H](C)CCC1C(C)C

Computed Properties

• Exact Mass: 238.15696
• Monoisotopic Mass: 238.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.0500 (rough estimate)
• Melting Point: 78-80 °C(lit.)
• Boiling Point: 120-123 °C0.01 mm Hg(lit.)
• Flash Point: 153.456°C
• Refractive Index: 1.5800 (estimate)
• PSA: 35.53
• LogP: 2.90290

2(5H)-Furanone,5-[[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, (5R)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：26-36